3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol
Cat. No.:
B6285094
CAS No.:
2229683-14-9
M. Wt:
236.4
InChI Key:
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H28O/c1-13(2)7-6-8-14(3)9-10-15(4)16(5)11-12-17/h7,9,11,15,17H,6,8,10,12H2,1-5H3/b14-9+,16-11+ . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
The compound has a molecular weight of 236.4 . Other physical and chemical properties such as boiling point, melting point, and solubility are not available in the current resources.Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1,3-butadiene", "2-methyl-1,5-hexadiene", "3-methyl-1,5-hexadiene", "4-methyl-1,5-hexadiene", "2-methyl-1,5-heptadiene", "2-methyl-1,7-octadiene", "2-methyl-1,9-decadiene", "2-methyl-1,11-dodecadiene", "Sodium borohydride", "Acetic acid", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1,3-butadiene with 2-methyl-1,5-hexadiene in the presence of sodium borohydride to form 3,6-dimethyl-1,5,7-octatriene.", "Step 2: Hydrogenation of 3,6-dimethyl-1,5,7-octatriene using a palladium catalyst to form 3,6-dimethyloctane-1,7-diene.", "Step 3: Epoxidation of 3,6-dimethyloctane-1,7-diene using m-chloroperoxybenzoic acid to form 3,6-dimethyl-1,2-epoxyoctane-7,8-diene.", "Step 4: Ring-opening of the epoxide using acetic acid and methanol to form 3,6-dimethyl-7-methoxyoctane-1,8-diene.", "Step 5: Isomerization of 3,6-dimethyl-7-methoxyoctane-1,8-diene using hydrochloric acid to form 3,6-dimethyl-1-methoxyocta-2,6-diene.", "Step 6: Condensation of 3-methyl-1,5-hexadiene with 4-methyl-1,5-hexadiene in the presence of sodium borohydride to form 3,6-dimethyl-1,5,7-octatriene.", "Step 7: Hydrogenation of 3,6-dimethyl-1,5,7-octatriene using a palladium catalyst to form 3,6-dimethyloctane-1,7-diene.", "Step 8: Epoxidation of 3,6-dimethyloctane-1,7-diene using m-chloroperoxybenzoic acid to form 3,6-dimethyl-1,2-epoxyoctane-7,8-diene.", "Step 9: Ring-opening of the epoxide using acetic acid and methanol to form 3,6-dimethyl-7-methoxyoctane-1,8-diene.", "Step 10: Isomerization of 3,6-dimethyl-7-methoxyoctane-1,8-diene using hydrochloric acid to form 3,6-dimethyl-1-methoxyocta-2,6-diene.", "Step 11: Condensation of 2-methyl-1,5-heptadiene with 2-methyl-1,7-octadiene in the presence of sodium borohydride to form 3,6,11-trimethyl-1,5,7,11-undecatetraene.", "Step 12: Hydrogenation of 3,6,11-trimethyl-1,5,7,11-undecatetraene using a palladium catalyst to form 3,6,11-trimethyldodeca-1,7,11-triene.", "Step 13: Epoxidation of 3,6,11-trimethyldodeca-1,7,11-triene using m-chloroperoxybenzoic acid to form 3,6,11-trimethyl-1,2-epoxydodeca-7,11-diene.", "Step 14: Ring-opening of the epoxide using acetic acid and methanol to form 3,6,11-trimethyl-7-methoxydodeca-1,11-diene.", "Step 15: Isomerization of 3,6,11-trimethyl-7-methoxydodeca-1,11-diene using hydrochloric acid to form 3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol.", "Step 16: Neutralization of the reaction mixture using sodium hydroxide and extraction of the product using water." ] } | |
CAS No. |
2229683-14-9 |
Molecular Formula |
C16H28O |
Molecular Weight |
236.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrr...
Cat. No.: B6285018
CAS No.: 2649072-94-4
1-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidi...
Cat. No.: B6285025
CAS No.: 2137082-30-3
2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]pro...
Cat. No.: B6285031
CAS No.: 2642729-46-0
tert-butyl N-[3-(2-oxoethyl)oxetan-3-yl]carbamate
Cat. No.: B6285041
CAS No.: 2137575-41-6
